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Compound of Interest |

Compound Name: 1-Octanesulfonyl chloride

CAS No.: 7795-95-1

Cat. No.: B1293751

\ J

Physicochemical Profile, Synthetic Utility, and Handling Protocols

Executive Summary

1-Octanesulfonyl chloride (CAS: 7795-95-1) is a critical electrophilic building block in
medicinal chemistry and materials science.[1][2][3][4] While its primary identity is defined by its
molecular weight of 212.74 g/mol , its utility stems from the reactivity of the sulfonyl chloride
motif fused to a lipophilic

alkyl chain.[2][4] This guide moves beyond basic data to provide a validated framework for its
use in synthesizing sulfonamide libraries and functionalizing amine-rich surfaces, addressing
the common failure mode of hydrolytic instability.[1][2][4]

Part 1: Physicochemical Profile & Stoichiometric
Data[1][2][4]

Accurate stoichiometry is the bedrock of reproducible synthesis.[2][4] The molecular weight
provided here is calculated based on standard atomic weights (IUPAC) and is essential for
calculating equivalents in parallel synthesis.

Core Properties Table[1][2][4]
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Property Value Technical Context
) Basis for all molarity
Molecular Weight 212.74 g/mol ]
calculations.[1][2][4]
Lipophilic tail (
Molecular Formula ) + Reactive head (
)-[1112][4]
Note: Do not confuse with
CAS Number 7795-95-1 Pentaborane (CAS 19624-22-
7)-[1[2]14]
Essential for volume-based
Density 1.087 g/mL (at 25°C) dispensing in automated liquid
handlers.[1][2][4]
High vacuum required for
Boiling Point 75°C (at 0.03 mmHg) distillation; thermal instability

risk >100°C.

Physical State

Colorless to pale yellow liquid

Darkening indicates hydrolysis
or decomposition.[1][2][4]

Refractive Index

1.460

Purity check parameter.[1][2]
[4]

Stoichiometry Calculator (Bench Reference)

For a standard 1.0 mmol reaction scale:

e Mass required: 212.7 mg[1][4]

e Volume required:

(based on

L]
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Part 2: Synthetic Routes & Mechanistic Insight[1][4]

The primary application of 1-octanesulfonyl chloride is the formation of sulfonamides
(reaction with amines) or sulfonate esters (reaction with alcohols).[1][2][4] The reaction
proceeds via a nucleophilic substitution at the sulfur atom.[2][4]

Mechanism: Nucleophilic Substitution at Sulfur

Unlike acyl chlorides, sulfonyl chlorides react via a concerted

-like mechanism or an addition-elimination pathway depending on conditions.[1][2][4] The sulfur
atom is hypervalent, and the reaction is highly sensitive to steric hindrance on the nucleophile.

[2]14]

Primary/Secondary Sulfonamide
Amine (Nucleophile) Attack on S Cl Elimination (Stable Product)

Tetrahedral
Transition State
1-Octanesulfonyl HCI
Chloride (Electrophile) (Scavenged by Base)

Click to download full resolution via product page

Figure 1: Mechanistic pathway for sulfonamide formation.[1][2][4] The base (e.g., TEA) is
critical to neutralize the HCI byproduct, driving the equilibrium forward.[1]

Part 3: Experimental Protocol (Sulfonamide
Synthesis)

Scenario: Synthesis of N-benzyl-1-octanesulfonamide (Model Reaction). Objective: High-yield
coupling while minimizing hydrolysis of the sulfonyl chloride.

Reagents

e Substrate: Benzylamine (1.0 equiv).
» Reagent: 1-Octanesulfonyl chloride (1.2 equiv).[1][2][4]

o Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 equiv).[1][2][4]
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» Solvent: Dichloromethane (DCM) (Anhydrous).[1][2][4] Note: THF is a viable alternative.[1]

Step-by-Step Methodology

e Preparation (Inert Environment):
o Flame-dry a round-bottom flask and purge with Nitrogen (

) or Argon.[1][2][4]

o Why: 1-Octanesulfonyl chloride hydrolyzes rapidly in humid air to form 1-octanesulfonic
acid, which is unreactive toward amines.[1][2][4]

e Solvation:
o Dissolve Benzylamine (1.0 mmol) and TEA (1.5 mmol) in anhydrous DCM (5 mL).
o Cool the mixture to 0°C using an ice bath.

o Why: The reaction is exothermic.[2][4] Cooling prevents side reactions and controls the
rate.[2][4]

o Addition:
o Dilute 1-Octanesulfonyl chloride (1.2 mmol,

) in 1 mL of DCM.[1][2][4]

o Add dropwise to the amine solution over 5-10 minutes.[1][2][4]

o Visual Check: Fuming may occur if moisture is present.[1][2][4]
e Reaction & Monitoring:

o Allow to warm to room temperature (RT) and stir for 2—4 hours.

o Validation: Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.[1][2][4] Look for the
disappearance of the amine peak and the appearance of the sulfonamide mass (

)-[2][4]
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¢ Work-up:
o Quench with 1M HCI (aqueous) to remove unreacted amine and salts.[1][2][4]

o Extract with DCM (

)-[11[2]14]

o Wash organic layer with brine, dry over

, and concentrate.[2][4]

1. Inert Setup
(N2 Purge, Dry DCM)

2. Solvation & Cooling
(Amine + Base @ 0°C)

3. Dropwise Addition
(1-Octanesulfonyl CI)

4. Reaction Monitoring
(TLC/LCMS @ 2-4h)

5. Acidic Quench
(Remove excess amine)

Click to download full resolution via product page

Figure 2: Operational workflow for solution-phase synthesis, emphasizing temperature control

and inert atmosphere.
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Part 4: Surface Chemistry Applications[1][4]

Beyond drug discovery, 1-octanesulfonyl chloride is used to modify surfaces to increase
hydrophobicity (due to the

chain).[1][2][4]
e Substrate: Amine-functionalized glass or silicon (e.g., APTES-treated surfaces).[1][2][4]

e Method: The protocol mirrors the solution phase but requires immersion.[2][4]

» Outcome: Formation of a stable sulfonamide linkage, presenting the octyl tail to the interface.
[2][4] This lowers surface energy and increases water contact angle (typically >90°).[1][2][4]

Part 5: Handling, Stability & Safety (E-E-A-T)

The "Silent Killer" of Yields: Hydrolysis The most common reason for reaction failure with this
reagent is invisible hydrolysis.[2][4] The bottle may contain significant amounts of sulfonic acid
(hydrolysis product) and HCI.[2][4]

Quality Control Check: Before using an old bottle, take a small aliquot for 1H NMR in

e Pure: Triplet at ~3.6 ppm (

adjacent to

)-[11[2]14]

o Hydrolyzed: Shifted triplet (often ~3.0-3.2 ppm) corresponding to the sulfonic acid.[1][2][4]
Storage Protocol:

o Store at 2-8°C.

o Keep under inert gas (Nitrogen/Argon).[1][2][4]

o Seal with Parafilm or use a Sure/Seal™ cap system.[1][2][4]
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Safety:

» Corrosive: Causes severe skin burns and eye damage.[1][2][4]
» Lachrymator: Use only in a fume hood.[1][2][4]

o Reaction with Water: Violently releases HCI gas.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7.1-F XA RZ)Lz OI) K 97% | Sigma-Aldrich [sigmaaldrich.com]

o To cite this document: BenchChem. [Technical Guide: 1-Octanesulfonyl Chloride].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293751#1-octanesulfonyl-chloride-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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